Cas no 14282-78-1 (4-Methylthiophene-2-carboxylic acid)

4-Methylthiophene-2-carboxylic acid structure
14282-78-1 structure
Product Name:4-Methylthiophene-2-carboxylic acid
CAS No:14282-78-1
Molecular Formula:C6H6O2S
Molecular Weight:142.1756
MDL:MFCD00089284
CID:49712
PubChem ID:2794584

4-Methylthiophene-2-carboxylic acid Properties

Names and Identifiers

    • 4-Methylthiophene-2-carboxylic acid
    • 2-Thiazolecarboxaldehyde
    • 4-Methyl-2-Thiophenecarboxylic Acid
    • 4-Methyl-thiophene-2-carboxylic acid
    • BUTTPARK 99\15-30
    • 2-Carboxy-4-methylthiophene
    • 4-methylthiophen-2-carboxlic acid
    • 4-methylthiophen-2-carboxylic acid
    • 2-Carboxy-4-methylthiophene, 4-Methyl-2-thenoic acid
    • 4-Methyl-2-thiophenecarboxylicacid
    • ASINEX-REAG BAS 07664671
    • 4-Methylthiophene-2-carboxylic acid 97%
    • 2-Thiophenecarboxylic acid, 4-methyl-
    • PubChem9431
    • ASN 07664671
    • 4-Methyl-2-thenoic acid
    • YCIVJGQMXZZPAB-UHFFFAOYSA-N
    • 4-methyl-2-thiopene carboxylic acid
    • BBL102930
    • STL556739
    • SBB017915
    • 4-methyl 2-thi
    • 4-METHYLTHIOPHENE-2-CARBOXYLIC ACID
    • 4-Methyl-2-thiophenecarboxylic acid
    • AI-942/25034215
    • DTXSID90383233
    • 4-Methylthiophene-2-carboxylic acid, 97%
    • AKOS000303037
    • BDBM50467733
    • BP-10448
    • CHEMBL4290664
    • F2191-0136
    • PB14117
    • FT-0619119
    • Z1203160201
    • MFCD00089284
    • W-201237
    • 4-Methylthiophene-2-carboxylicacid
    • GS-5967
    • SY012042
    • EN300-82400
    • CL9298
    • 4-methyl thiophene-2-carboxylic acid
    • AM803213
    • CS-0036630
    • SCHEMBL130041
    • Methyl 2,3,4-tri-O-benzyl-a-D-glucuronide benzyl ester
    • 14282-78-1
    • 168902-34-9
    • SB10591
    • BB 0259414
    • A807970
    • DB-042646
    • 4-methyl-2-thiophenecarboxylic acid
    • MDL： MFCD00089284
    • InChIKey： YCIVJGQMXZZPAB-UHFFFAOYSA-N
    • Inchi： 1S/C6H6O2S/c1-4-2-5(6(7)8)9-3-4/h2-3H,1H3,(H,7,8)
    • SMILES： S1C([H])=C(C([H])([H])[H])C([H])=C1C(=O)O[H]

Computed Properties

  • Exact Mass: 142.00900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 142.009
  • Heavy Atom Count: 9
  • Complexity: 124
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.8
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 65.5

Experimental Properties

  • LogP: 1.75470
  • PSA: 65.54000
  • Refractive Index: 1.59
  • Boiling Point: 277.2°Cat760mmHg
  • Melting Point: 122-126 °C (lit.)
  • Flash Point: 121.5°C
  • Color/Form: Not available
  • Solubility: Not available
  • Density: 1.319

4-Methylthiophene-2-carboxylic acid Security Information

  • Symbol: GHS07
  • WGK Germany：3
  • Safety Term：S26;S37/39
  • Safety Instruction： S26-S37/39
  • Risk Phrases：R36
  • Dangerous goods sign： Xi
  • Hazardous Material transportation number：NONH for all modes of transport
  • Hazard Statement： H317-H319
  • Warning Statement： P280-P305 + P351 + P338
  • Risk Phrases： 36-43
  • Signal Word：Warning
  • HazardClass：IRRITANT

4-Methylthiophene-2-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methylthiophene-2-carboxylic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P006XY7-1g
4-Methylthiophene-2-carboxylic acid
 14282-78-1 95%
1g
 $12.00 2024-06-20
A2B Chem LLC
AD23135-1g
4-Methyl-2-thiophenecarboxylic acid
 14282-78-1 95%
1g
 $11.00 2024-04-20
abcr
AB234606-10 g
4-Methyl-2-thiophenecarboxylic acid
 14282-78-1
10g
 €170.80 2023-04-27
Alichem
A169004327-100g
4-Methylthiophene-2-carboxylic acid
 14282-78-1 97%
100g
 $371.28 2022-04-02
Ambeed
A536224-1g
4-Methylthiophene-2-carboxylic acid
 14282-78-1 95%
1g
 $14.0 2024-04-23
Apollo Scientific
OR11275-1g
4-Methylthiophene-2-carboxylic acid
 14282-78-1 97%
1g
 £41.00 2023-09-01
Chemenu
CM103707-100g
4-methylthiophene-2-carboxylic acid
 14282-78-1 97%
100g
 $340 2021-08-06
Enamine
EN300-82400-0.05g
4-methylthiophene-2-carboxylic acid
 14282-78-1 95%
0.05g
 $19.0 2024-05-21
eNovation Chemicals LLC
D495769-10G
4-methylthiophene-2-carboxylic acid
 14282-78-1 97%
10G
 $110 2021-09-26
Fluorochem
023894-1g
4-Methyl-thiophene-2-carboxylic acid
 14282-78-1 95%
1g
 ￡11.00 2022-03-01

4-Methylthiophene-2-carboxylic acid Synthesis

4-Methylthiophene-2-carboxylic acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:14282-78-1)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:14282-78-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

4-Methylthiophene-2-carboxylic acid Related Literature

14282-78-1 (4-Methylthiophene-2-carboxylic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:14282-78-1)4-Methylthiophene-2-carboxylic acid
A807970
Purity:99%
Quantity:100g
Price($):410.0